Cas no 2355047-90-2 (Tert-butyl 2-cyclopropyl-3-oxopyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-cyclopropyl-3-oxopyrrolidine-1-carboxylate
• CAS No: 2355047-90-2
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6598072
• PubChem ID: 146081977
• Update Time: 2025-10-30

Tert-butyl 2-cyclopropyl-3-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-cyclopropyl-3-oxopyrrolidine-1-carboxylate
• 2355047-90-2
• EN300-7029780

• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-7-6-9(14)10(13)8-4-5-8/h8,10H,4-7H2,1-3H3
• InChI Key： RWCCPYBFAIAUMW-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(=O)OC(C)(C)C)C1C1CC1

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 2-cyclopropyl-3-oxopyrrolidine-1-carboxylate

Tert-butyl 2-cyclopropyl-3-oxopyrrolidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 2-cyclopropyl-3-oxopyrrolidine-1-carboxylate, identified by the CAS registry number 2355047-90-2, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of esters, specifically a tert-butyl ester, and its structure incorporates a cyclopropyl group fused to a pyrrolidine ring. The presence of the cyclopropyl group introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly due to their ability to modulate biological targets with high precision. The cyclopropyl group in Tert-butyl 2-cyclopropyl-3-oxopyrrolidine-1-carboxylate is known to enhance the molecule's stability and bioavailability, which are critical factors in pharmaceutical development. Researchers have also explored the use of this compound as a precursor for synthesizing more complex molecules, leveraging its structural versatility.

The synthesis of Tert-butyl 2-cyclopropyl-3-oxopyrrolidine-1-carboxylate typically involves multi-step reactions, often starting from readily available starting materials. One common approach involves the cyclization of an amino acid derivative followed by esterification. The reaction conditions are carefully optimized to ensure high yields and purity, which are essential for downstream applications. The use of modern catalytic techniques has further streamlined the synthesis process, making it more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic effects. For instance, its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, enabling the production of enantiomerically pure compounds. Additionally, its role as a building block in organic synthesis has been widely recognized, with researchers utilizing it to construct complex molecular architectures.

The structural features of Tert-butyl 2-cyclopropyl-3-oxopyrrolidine-1-carboxylate also make it an attractive candidate for materials science applications. Its rigid structure and ability to form hydrogen bonds make it suitable for use in polymer chemistry and crystal engineering. Recent advancements in computational chemistry have allowed researchers to predict and design materials with tailored properties using this compound as a building block.

From an environmental standpoint, the eco-friendly synthesis and application of this compound align with current sustainability trends in the chemical industry. Its low toxicity profile and biodegradability make it a preferable choice over traditional synthetic routes that often involve hazardous reagents or generate harmful byproducts.

In conclusion, Tert-butyl 2-cyclopropyl-3-oxopyrrolidine-1-carboxylate is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.